Cas no 64024-09-5 (Epilubimin)

Epilubimin structure
Epilubimin structure
Product Name:Epilubimin
CAS No:64024-09-5
MF:C15H24O2
MW:236.349864959717
CID:506920
PubChem ID:21594965
Update Time:2024-03-01

Epilubimin Chemical and Physical Properties

Names and Identifiers

    • Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6R,8S,10R)-
    • 10-Epilubimin
    • Epilubimin
    • Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, [5S-[5a(S*),6a,8b,10b]]-
    • 24D0Q93GYZ
    • Epilubimine
    • CHEBI:173708
    • 64024-09-5
    • (3R,5S,6R,8S,10R)-8-hydroxy-6-methyl-3-prop-1-en-2-ylspiro[4.5]decane-10-carbaldehyde
    • DTXSID001122409
    • CHEMBL2270656
    • UNII-24D0Q93GYZ
    • SPIRO(4.5)DECANE-6-CARBOXALDEHYDE, 8-HYDROXY-10-METHYL-2-(1-METHYLETHENYL)-, (5S-(5.ALPHA.(S*),6.ALPHA.,8.BETA.,10.BETA.))-
    • Spiro(4.5)decane-6-carboxaldehyde, 8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6R,8S,10R)-
    • (2R,5S,6R,8S,10R)-8-Hydroxy-10-methyl-2-(1-methylethenyl)spiro[4.5]decane-6-carboxaldehyde
    • Inchi: 1S/C15H24O2/c1-10(2)12-4-5-15(8-12)11(3)6-14(17)7-13(15)9-16/h9,11-14,17H,1,4-8H2,2-3H3/t11-,12-,13+,14+,15+/m1/s1
    • InChI Key: CEVNHRPKRNTGKO-MRLBHPIUSA-N
    • SMILES: O[C@@H]1C[C@@H](C=O)[C@]2(CC[C@@H](C(=C)C)C2)[C@H](C)C1

Computed Properties

  • Exact Mass: 236.177630004g/mol
  • Monoisotopic Mass: 236.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.4
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